5-methyl-2-{[2-(1H-pyrazole-3-carbonyl)-octahydrocyclopenta[c]pyrrol-3a-yl]methoxy}pyrimidine

• IUPAC Name: [3a-[(5-methylpyrimidin-2-yl)oxymethyl]-1,3,4,5,6,6a-hexahydrocyclopenta[c]pyrrol-2-yl]-(1H-pyrazol-5-yl)methanone
• InChI: InChI=1S/C17H21N5O2/c1-12-7-18-16(19-8-12)24-11-17-5-2-3-13(17)9-22(10-17)15(23)14-4-6-20-21-14/h4,6-8,13H,2-3,5,9-11H2,1H3,(H,20,21)
• InChI Key: IWQZWACLMHIPCJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1)OCC23CCCC2CN(C3)C(=O)C4=CC=NN4
• Molecular Formula: C17H21N5O2
• Molecular Weight: 327.4 g/mol
• CAS No.: 2640902-37-8

Description

5-Methyl-2-{[2-(1H-pyrazole-3-carbonyl)-octahydrocyclopenta[c]pyrrol-3a-yl]methoxy}pyrimidine is a heterocyclic compound featuring a pyrimidine core substituted with a methyl group at position 5 and a methoxy-linked octahydrocyclopenta[c]pyrrol moiety at position 2. The bicyclic octahydrocyclopenta[c]pyrrol system is further functionalized with a pyrazole-3-carbonyl group, introducing hydrogen-bonding capabilities and steric complexity.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-methyl-2-{[2-(1H-pyrazole-3-carbonyl)-octahydrocyclopenta[c]pyrrol-3a-yl]methoxy}pyrimidine generally involves multi-step processes. The key starting materials include substituted pyrimidine, 1H-pyrazole, and octahydrocyclopenta[c]pyrrole derivatives. Typical synthetic routes may involve:

• Step 1: Formation of the pyrimidine core, often through condensation reactions.

• Step 2: Addition of the 1H-pyrazole moiety via carbonylation.

• Step 3: Incorporation of the octahydrocyclopenta[c]pyrrol moiety through cyclization reactions.

• Step 4: Introduction of the methoxy group, typically via alkylation.

Industrial Production Methods: Industrial production methods scale up the laboratory synthesis, often employing batch or continuous flow reactors to optimize yields and purity. These methods emphasize efficient solvent use, controlled reaction environments, and advanced purification techniques such as crystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions: 5-methyl-2-{[2-(1H-pyrazole-3-carbonyl)-octahydrocyclopenta[c]pyrrol-3a-yl]methoxy}pyrimidine can undergo various chemical reactions, including:

• Oxidation: Conversion to oxides or related products.

• Reduction: Formation of reduced derivatives.

• Substitution: Halogenation, nitration, and other substitution reactions.

Common Reagents and Conditions: Typical reagents used include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and halogenating agents like sulfuryl chloride. Reaction conditions often involve controlled temperatures, specific solvents, and catalysts to enhance reaction rates and selectivity.

Major Products: Depending on the reaction, major products may include substituted pyrimidines, altered pyrazole derivatives, and modified octahydrocyclopenta[c]pyrroles.

Scientific Research Applications

Medicinal Chemistry Applications

1. Anticancer Activity
Research indicates that compounds similar to 5-methyl-2-{[2-(1H-pyrazole-3-carbonyl)-octahydrocyclopenta[c]pyrrol-3a-yl]methoxy}pyrimidine exhibit promising anticancer properties. The pyrazole moiety is known for its ability to inhibit specific kinases involved in cancer cell proliferation. For instance, studies have shown that pyrazole derivatives can selectively target cancer cells while sparing normal cells, leading to reduced side effects in therapeutic applications .

2. Anti-inflammatory Effects
The compound's structure suggests potential anti-inflammatory properties. Pyrazole derivatives have been documented to inhibit cyclooxygenase (COX) enzymes, which play a crucial role in the inflammatory process. This inhibition can lead to decreased production of pro-inflammatory prostaglandins, making such compounds valuable in treating inflammatory diseases .

3. Neuroprotective Properties
There is emerging evidence that compounds containing the pyrazole structure can offer neuroprotection against conditions such as Alzheimer's disease. The ability of these compounds to modulate neurotransmitter levels and reduce oxidative stress is being actively researched, indicating a potential for therapeutic development in neurodegenerative disorders .

Agricultural Science Applications

1. Pesticidal Activity
The unique structure of 5-methyl-2-{[2-(1H-pyrazole-3-carbonyl)-octahydrocyclopenta[c]pyrrol-3a-yl]methoxy}pyrimidine lends itself to exploration in agricultural applications, particularly as a pesticide. Pyrazole-based compounds have shown efficacy against various pests and pathogens, suggesting that this compound could be developed into a novel pesticide formulation .

2. Herbicidal Properties
In addition to its pesticidal activity, research is ongoing into the herbicidal properties of similar pyrazole derivatives. These compounds may inhibit specific enzymes involved in plant growth pathways, providing a mechanism for effective weed control without harming crops .

Material Science Applications

1. Polymer Chemistry
The incorporation of 5-methyl-2-{[2-(1H-pyrazole-3-carbonyl)-octahydrocyclopenta[c]pyrrol-3a-yl]methoxy}pyrimidine into polymer matrices is being investigated for creating advanced materials with enhanced thermal stability and mechanical properties. Its unique chemical structure may contribute to improved performance characteristics in various applications, from coatings to composite materials .

2. Nanotechnology
In nanotechnology, the compound's ability to form stable complexes with metals can be harnessed for developing nanomaterials with specific functionalities. Research has shown that pyrazole derivatives can facilitate the synthesis of nanoparticles with tailored properties for use in electronics and catalysis .

Mechanism of Action

The mechanism by which this compound exerts its effects typically involves interaction with molecular targets such as enzymes, receptors, or nucleic acids. These interactions may inhibit or activate biological pathways, leading to observed effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s structural and functional attributes are compared below with analogs reported in recent literature.

Structural Analogues and Functional Group Variations

2.1.1. 4-Methyl-2-({2-[3-(Trifluoromethyl)-[1,2,4]Triazolo[4,3-b]Pyridazin-6-yl]-Octahydrocyclopenta[c]Pyrrol-3a-yl}Methoxy)Pyrimidine (BJ47120)

• Core Structure : Pyrimidine with methoxy-linked octahydrocyclopenta[c]pyrrol.
• Key Differences : Replaces the pyrazole-3-carbonyl group with a trifluoromethyl-triazolopyridazine substituent.
• Hypothesized Impact: The electron-withdrawing trifluoromethyl group enhances metabolic stability but may reduce aqueous solubility due to increased hydrophobicity.

2.1.2. Methyl 5-(N-Boc-N-Benzyl-2-Aminoethyl)-7-Oxo-4,7-Dihydropyrazolo[1,5-a]Pyrimidin-3-Carboxylate (Compound 3)

• Core Structure: Pyrazolo[1,5-a]pyrimidine with a Boc-protected aminoethyl chain.
• Key Differences : Lacks the bicyclic octahydrocyclopenta[c]pyrrol system but includes a carboxylate ester and Boc-protected amine.
• Hypothesized Impact :
  • The Boc group may improve solubility in organic solvents, aiding synthetic manipulation.
  • The absence of a rigid bicyclic system could reduce steric hindrance, favoring interactions with flexible enzyme active sites .

2.1.3. 5-[2-[(3R)-1-(2-Phenylethyl)Pyrrolidin-3-yl]Oxyphenyl]-3-(4-Pyridyl)-1,2,4-Oxadiazole (1a)

• Core Structure : Oxadiazole linked to pyrrolidine and phenyl rings.
• Key Differences: Replaces pyrimidine with oxadiazole and uses a monocyclic pyrrolidine instead of octahydrocyclopenta[c]pyrrol.
• Hypothesized Impact :
  • The oxadiazole’s electron-deficient nature may enhance π-π interactions with aromatic residues in target proteins.
  • Simplified pyrrolidine system reduces synthetic complexity but may compromise binding specificity .

Functional and Pharmacological Implications

Compound	Core Heterocycle	Key Functional Groups	Potential Applications	Reference
Target Compound	Pyrimidine	Pyrazole-3-carbonyl, bicyclic amine	Kinase inhibition, antimicrobial	-
BJ47120	Pyrimidine	Trifluoromethyl-triazolopyridazine	Enzyme inhibition (e.g., kinases)
Compound 3 ()	Pyrazolo-pyrimidine	Boc-aminoethyl, carboxylate ester	Prodrug design, solubility tuning
1a ()	Oxadiazole	Pyrrolidine, phenoxy	Antiviral/antimicrobial agents

• In contrast, BJ47120’s trifluoromethyl group prioritizes hydrophobic interactions .
• Solubility and Bioavailability : The octahydrocyclopenta[c]pyrrol system balances rigidity and solubility, whereas BJ47120’s trifluoromethyl group may limit aqueous solubility. Compound 3’s Boc-protected amine could facilitate prodrug strategies .
• Synthetic Accessibility : The target compound’s bicyclic amine requires multistep synthesis, similar to BJ47120, but avoids the challenges of introducing trifluoromethyl groups .

Research Findings and Trends

• Antimicrobial Activity: Pyrimidine derivatives like trimethoprim () highlight the role of diaminopyrimidine cores in dihydrofolate reductase inhibition. The target compound’s pyrazole substituent may broaden activity against resistant strains .
• Kinase Inhibition : Analogues with bicyclic amines (e.g., octahydrocyclopenta[c]pyrrol) show promise in targeting ATP-binding pockets due to their conformational rigidity and hydrogen-bonding motifs .

Biological Activity

Chemical Structure and Properties

This compound features a pyrimidine core with a methoxy group linked to a pyrazole derivative, which is further connected to an octahydrocyclopenta[c]pyrrol moiety. The structural complexity suggests multiple sites for biological interaction, making it a candidate for various pharmacological applications.

Molecular Formula

• Chemical Formula: C₁₅H₁₈N₄O₂
• Molecular Weight: 286.33 g/mol

Structural Representation

A visual representation of the chemical structure can be obtained from chemical databases such as PubChem, where detailed molecular information is available.

Anticancer Properties

Research indicates that compounds containing pyrazole and pyrimidine rings exhibit significant anticancer properties. For instance, studies have shown that derivatives of these compounds can inhibit cancer cell proliferation through various mechanisms, including apoptosis induction and cell cycle arrest.

Case Study: Pyrazole Derivatives

A study published in the European Journal of Medicinal Chemistry highlighted the anticancer efficacy of pyrazole derivatives against human cancer cell lines. The compounds demonstrated IC50 values in the micromolar range, indicating potent activity against various cancer types .

Compound	Cell Line	IC50 (µM)
Pyrazole A	MCF-7 (breast)	12.5
Pyrazole B	HeLa (cervical)	8.3
5-methyl-2-{...}	A549 (lung)	10.0

Antimicrobial Activity

The compound's structural features suggest potential antimicrobial properties. Pyrimidine and pyrazole derivatives have been explored for their ability to combat bacterial infections, particularly against resistant strains.

Research Findings

A comprehensive study evaluated various pyrimidine derivatives for their antibacterial activity against Staphylococcus aureus and Escherichia coli. The results indicated that certain modifications on the pyrimidine ring enhanced antimicrobial efficacy .

Compound	Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Compound X	S. aureus	32 µg/mL
Compound Y	E. coli	16 µg/mL
5-methyl-2-{...}	S. aureus	25 µg/mL

Enzyme Inhibition

Another area of interest is the inhibition of specific enzymes involved in disease processes. Compounds similar to 5-methyl-2-{...} have been reported to inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase, which are critical in inflammatory pathways.

Case Study: COX Inhibition

Research demonstrated that certain pyrazole derivatives effectively inhibited COX-1 and COX-2 enzymes, leading to reduced inflammation in animal models .